Propyl benzenesulfonate

• IUPAC Name: propyl benzenesulfonate
• InChI: InChI=1S/C9H12O3S/c1-2-8-12-13(10,11)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key: OCNPXKLQSGAGKT-UHFFFAOYSA-N
• Canonical SMILES: CCCOS(=O)(=O)C1=CC=CC=C1
• Molecular Formula: C9H12O3S
• DSSTOX Substance ID: DTXSID7058834
• Molecular Weight: 200.26 g/mol
• CAS RN: 80-42-2

Description

Propyl benzenesulfonate is a chemical compound that belongs to the class of organic compounds known as benzenesulfonates. These compounds contain a benzenesulfonate group, which is a benzene ring bearing a sulfonate group. The propyl group attached to the benzenesulfonate indicates that the compound has a three-carbon chain linked to the benzene ring through a sulfonate functional group.

Synthesis Analysis

The synthesis of substituted benzenes, which may include propyl benzenesulfonate derivatives, can be achieved through various methods. One such method involves the intramolecular carbonyl allylation of α-prenyl or α-geranyl β-arylketosulfones, which affords substituted benzenes in moderate to good yields. This process includes a sequence starting with α-prenylation or α-geranylation, followed by Bi(OTf)3-mediated annulation and a sequential desulfonative aromatization or intramolecular Friedel-Crafts alkylation .

Molecular Structure Analysis

The molecular structure of phenyl 4-methyl-3-nitro-benzenesulfonate, a related compound, has been determined to be monoclinic with a space group of P2(1)/n. Although this does not directly describe propyl benzenesulfonate, it provides insight into the structural characteristics of benzenesulfonate derivatives. The crystal structure analysis can reveal important information about the molecular conformation and the spatial arrangement of the atoms within the molecule .

Chemical Reactions Analysis

Benzenesulfonates can undergo various chemical reactions. For instance, benzeneselenenyl p-toluenesulfonate, a related compound, can react with acetylenes by electrophilic 1,2-addition to afford β-(phenylseleno)vinyl p-toluenesulfonates. This indicates that benzenesulfonates can participate in electrophilic addition reactions with multiple substrates, leading to a range of products .

Physical and Chemical Properties Analysis

The introduction of benzenesulfonate groups to poly(ethylene oxide) (PEO) and poly(propylene oxide) (PPO) oligomers affects the bulk ionic conductivity of these materials. The phase and ionic conductivity of PEO-salt hybrids are influenced by the molecular weight of the polyethers and the fraction of salt group in the matrix. This suggests that benzenesulfonate derivatives can significantly alter the physical properties of polymers, such as their phase behavior and ionic conductivity .

Scientific Research Applications

Layered Silver Sulfonate

• Silver benzenesulfonate demonstrates a layered 'inorgano–organic' solid structure, with sulfonate-bridged silver(I) centers and a phenyl group, forming a hexagonal array. This illustrates its potential in creating complex inorganic-organic network structures (Shimizu et al., 1999).

Polyether/Salt Hybrid

• Benzenesulfonate groups have been used in poly(ethylene oxide) and poly(propylene oxide) oligomers, affecting their ionic conductivity and phase behavior. This highlights its role in designing ion conductive amorphous matrices (Ito et al., 1997).

RP-HPLC Method Development

• A reverse phase HPLC method was developed for determining alkyl benzenesulfonates in pharmaceutical compounds, indicating its use in drug quality control (Raman et al., 2008).

Synthesis of CB1 Antagonist

• CE-178,253 benzenesulfonate, a CB1 antagonist, was synthesized through two distinct methods, demonstrating its application in medicinal chemistry (Brandt et al., 2009).

Surfactant Production

• Sodium dodecyl-benzenesulfonate, an anionic surfactant, is produced through the neutralisation of dodecyl-benzenesulfonic acid, indicating its industrial applications in detergents and cleaning products (Schöngut et al., 2013).

Branched Alkylbenzenesulfonate Surfactants

• The synthesis and study of branched alkylbenzenesulfonate gemini surfactants showed their effectiveness in reducing surface and interfacial tension, relevant to the surfactant industry (Zhang et al., 2011).

UV Absorber Progenitors

• Benzenesulfonate esters of hydroxyphenylbenzotriazole are used as UV absorber progenitors in UV-curable coatings, undergoing photo-Fries rearrangement upon exposure (Olson, 1983).

Quantum Chemical and Experimental Study

• A study on the structure and vibrational frequencies of benzenesulfonate anion provided insights into its charge distribution and internal torsional motion, useful in theoretical chemistry (Pejov et al., 2000).

Environmental Monitoring

• Monitoring of benzenesulfonates in sewage treatment plants and their toxicity was studied, indicating the environmental impact and management of these compounds (Alonso et al., 2005).

Layered Metal Sulfonate Salts

• Research on divalent transition metal benzenesulfonates revealed their layered structures, contributing to inorganic chemistry and material science (Kosnic et al., 1992).

Membrane Protein Binding

• p-(Chloromercuri)benzenesulfonate's binding to erythrocyte membrane proteins and its impact on water transport was studied, providing insights into biological transport mechanisms (Benga et al., 1986).

Mechanism of Action

Target of Action

Propyl benzenesulfonate is a derivative of benzenesulfonic acid It’s known that sulfonates, in general, can interact with various biological molecules due to their polar nature .

Mode of Action

It’s known that benzenesulfonic acid, from which propyl benzenesulfonate is derived, undergoes an electrophilic substitution reaction with benzene . The electrophile is sulfur trioxide (SO3), which is attracted to the ring electrons of benzene . This reaction results in the formation of benzenesulfonic acid .

Biochemical Pathways

It’s known that sulfonates can affect various biochemical processes due to their ability to interact with different biological molecules .

Pharmacokinetics

Propyl benzenesulfonate, being a polar molecule with a molecular weight of 200.26 Da , may have specific ADME properties influenced by these characteristics.

Result of Action

It’s known that sulfonates can have various effects at the molecular and cellular levels due to their ability to interact with different biological molecules .

Action Environment

Environmental factors can influence the action, efficacy, and stability of propyl benzenesulfonate. For instance, a study on the removal of propylbenzene in seawater by a marine microalga showed that inorganic nutrients and environmental factors significantly affected the degradation of propylbenzene